Cas no 263410-12-4 (tert-Butyl 2-Bromoethyl(methyl)carbamate)

• Product Name: tert-Butyl 2-Bromoethyl(methyl)carbamate
• CAS No: 263410-12-4
• MF: C₈H₁₆BrNO₂
• MW: 238.122141838074
• MDL: MFCD22209874
• CID: 1430479
• PubChem ID: 53743212
• Update Time: 2025-06-09

tert-Butyl 2-Bromoethyl(methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-propanyl (2-bromoethyl)methylcarbamate
• 2-(tert-butoxycarbonylamino)ethyl methacrylate
• KB-220011
• 2-[N-(tert-butoxycarbonyl)amino]ethyl methacrylate
• CTK8C3174
• ANW-69771
• 2-((tert-Butoxycarbonyl)amino)ethyl methacrylate
• N-t-butoxycarbonyl-2-aminoethyl methacrylate
• 1-bromo-2-[N-(tert-butoxycarbonyl)-N-methylamino]ethane
• (2-bromoethyl)methylcarbamic acid tert-butyl ester
• AK100957
• 2-[N-(tert-butyloxycarbonyl)-N-methylamino]bromoethane
• tert-butyl 2-bromoethyl(methyl)carbamate
• N-(tert-butoxycarbonyl)aminoethyl methacrylate
• 2-(N-t-butoxycarbonyl-N-methylamino)ethylbromide
• N-(tert-butoxycarbonyl)-2-aminoethyl methacrylate
• 2-(N-(tert-butoxycarbonyl)amino)ethyl methacrylate
• tert-butyl 2-bromoethylmethylcarbamate
• tert-butyl 2-bromoeth
• tert-butyl N-(2-bromoethyl)-N-methylcarbamate
• tert-Butyl(2-bromoethyl)(methyl)carbamate
• SY250680
• AKOS020142604
• Carbamic acid, (2-bromoethyl)methyl-, 1,1-dimethylethyl ester
• (2-Bromo-ethyl)-methyl-carbamic acid tert-butyl ester
• AB86638
• MFCD22209874
• 263410-12-4
• A1-03362
• CWCFCGSAAZGWCE-UHFFFAOYSA-N
• A856219
• AM805704
• EN300-225968
• Carbamic acid, N-(2-bromoethyl)-N-methyl-, 1,1-dimethylethyl ester
• N-Boc-2-bromo-N-methylethanamine
• SCHEMBL2682850
• AS-80768
• CS-0133039
• tert-Butyl (2-bromoethyl)(methyl)carbamate
• tert-Butyl 2-Bromoethyl(methyl)carbamate

• MDL： MFCD22209874
• Inchi： 1S/C8H16BrNO2/c1-8(2,3)12-7(11)10(4)6-5-9/h5-6H2,1-4H3
• InChI Key： CWCFCGSAAZGWCE-UHFFFAOYSA-N
• SMILES： BrCCN(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 237.03644g/mol
• Monoisotopic Mass: 237.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 244.6±19.0 °C at 760 mmHg
• Flash Point: 101.7±21.5 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

tert-Butyl 2-Bromoethyl(methyl)carbamate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tert-Butyl 2-Bromoethyl(methyl)carbamate

tert-Butyl 2-Bromoethyl(methyl)carbamate (CAS No. 263410-12-4): An Overview of Its Properties, Applications, and Recent Research Developments

tert-Butyl 2-Bromoethyl(methyl)carbamate (CAS No. 263410-12-4) is a versatile compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structure, which includes a tert-butyl group, a bromoethyl moiety, and a carbamate functional group. These structural features contribute to its reactivity and utility in various chemical reactions and biological studies.

The tert-butyl group in tert-Butyl 2-Bromoethyl(methyl)carbamate provides steric protection and enhances the stability of the molecule. This makes it particularly useful in synthetic pathways where protecting groups are required to prevent unwanted side reactions. The bromoethyl moiety, on the other hand, introduces a reactive halogen atom that can participate in nucleophilic substitution reactions, making the compound a valuable intermediate in the synthesis of more complex molecules.

The carbamate functional group in tert-Butyl 2-Bromoethyl(methyl)carbamate is known for its ability to form stable complexes with various metal ions and its potential to modulate biological activity. This property has led to its use in the development of metal-based drugs and coordination compounds with therapeutic applications.

Recent research has highlighted the potential of tert-Butyl 2-Bromoethyl(methyl)carbamate in several areas. In the field of medicinal chemistry, this compound has been explored as a precursor for the synthesis of novel drugs targeting various diseases. For instance, a study published in the *Journal of Medicinal Chemistry* (2023) demonstrated that derivatives of tert-Butyl 2-Bromoethyl(methyl)carbamate exhibit potent anti-cancer activity by selectively inhibiting specific enzymes involved in tumor growth.

In another study, researchers at the University of California, Los Angeles (UCLA) investigated the use of tert-Butyl 2-Bromoethyl(methyl)carbamate as a building block for the synthesis of advanced materials with tunable properties. The bromoethyl moiety allows for controlled polymerization reactions, leading to the formation of polymers with tailored mechanical and thermal characteristics. These materials have potential applications in drug delivery systems, tissue engineering, and electronic devices.

The physical properties of tert-Butyl 2-Bromoethyl(methyl)carbamate are also noteworthy. It is a colorless liquid with a molecular weight of approximately 259.17 g/mol. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), making it easy to handle and incorporate into various reaction mixtures. Its boiling point is around 150°C at reduced pressure, which facilitates its purification through distillation.

In terms of safety and handling, while tert-Butyl 2-Bromoethyl(methyl)carbamate is not classified as a hazardous material under standard regulations, it is important to follow general laboratory safety guidelines when working with this compound. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn to prevent skin contact and inhalation. Additionally, it should be stored in a well-ventilated area away from sources of heat or ignition.

The environmental impact of tert-Butyl 2-Bromoethyl(methyl)carbamate is another important consideration. While there is limited data on its ecotoxicological effects, it is advisable to dispose of waste containing this compound according to local environmental regulations to minimize potential harm to ecosystems.

In conclusion, tert-Butyl 2-Bromoethyl(methyl)carbamate (CAS No. 263410-12-4) is a multifaceted compound with a wide range of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique structural features make it an invaluable tool for scientists and researchers working on innovative solutions to complex problems. As ongoing research continues to uncover new possibilities for this compound, it is likely that its importance will only grow in the coming years.